4-{2-[3-bromo-4-(dimethylamino)phenyl]-1-cyanovinyl}benzonitrile

• IUPAC Name: 4-[(E)-2-[3-bromo-4-(dimethylamino)phenyl]-1-cyanoethenyl]benzonitrile
• InChI: InChI=1S/C18H14BrN3/c1-22(2)18-8-5-14(10-17(18)19)9-16(12-21)15-6-3-13(11-20)4-7-15/h3-10H,1-2H3/b16-9-
• InChI Key: SVNNGGUODDIASK-SXGWCWSVSA-N
• Canonical SMILES: CN(C)C1=C(C=C(C=C1)C=C(C#N)C2=CC=C(C=C2)C#N)Br
• Isomeric SMILES: CN(C)C1=C(C=C(C=C1)/C=C(/C#N)\C2=CC=C(C=C2)C#N)Br
• Molecular Formula: C18H14BrN3
• Molecular Weight: 352.2 g/mol

Description

4-{2-[3-bromo-4-(dimethylamino)phenyl]-1-cyanovinyl}benzonitrile, also known as DABCYL, is a small molecule that has gained significant interest in scientific research due to its unique properties and potential applications. This molecule is a fluorescent quencher, which means that it can absorb light energy and transfer it to other molecules, effectively decreasing their fluorescence. In

Mechanism of Action

The mechanism of action of 4-{2-[3-bromo-4-(dimethylamino)phenyl]-1-cyanovinyl}benzonitrile involves the transfer of energy from the excited state of the fluorophore to the ground state of the quencher. This transfer of energy effectively decreases the fluorescence of the fluorophore, allowing for the detection and quantification of the quencher. The efficiency of this process depends on several factors, including the distance between the fluorophore and the quencher, the orientation of the two molecules, and the properties of the surrounding environment.
Biochemical and physiological effects
4-{2-[3-bromo-4-(dimethylamino)phenyl]-1-cyanovinyl}benzonitrile has no known biochemical or physiological effects in vivo. It is not metabolized in the body and is excreted unchanged in the urine. However, in vitro studies have shown that 4-{2-[3-bromo-4-(dimethylamino)phenyl]-1-cyanovinyl}benzonitrile can interact with biomolecules, such as proteins and nucleic acids, and can inhibit enzymatic reactions.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-{2-[3-bromo-4-(dimethylamino)phenyl]-1-cyanovinyl}benzonitrile in lab experiments is its high quenching efficiency. This allows for the detection and quantification of small amounts of quencher in biological samples. Additionally, 4-{2-[3-bromo-4-(dimethylamino)phenyl]-1-cyanovinyl}benzonitrile is relatively easy to synthesize and is stable under a wide range of conditions.
However, there are also some limitations to using 4-{2-[3-bromo-4-(dimethylamino)phenyl]-1-cyanovinyl}benzonitrile in lab experiments. One limitation is that the quenching efficiency of 4-{2-[3-bromo-4-(dimethylamino)phenyl]-1-cyanovinyl}benzonitrile can be affected by the surrounding environment, such as pH and temperature. Additionally, the fluorescence of 4-{2-[3-bromo-4-(dimethylamino)phenyl]-1-cyanovinyl}benzonitrile can be affected by the presence of other molecules in the sample, which can lead to false positives or false negatives.

Future Directions

There are several future directions for research involving 4-{2-[3-bromo-4-(dimethylamino)phenyl]-1-cyanovinyl}benzonitrile. One direction is the development of new biosensors that can detect and quantify specific molecules in biological samples with high sensitivity and specificity. Another direction is the exploration of the interactions between 4-{2-[3-bromo-4-(dimethylamino)phenyl]-1-cyanovinyl}benzonitrile and biomolecules, such as proteins and nucleic acids, to better understand the mechanism of action of this molecule. Additionally, the development of new synthesis methods for 4-{2-[3-bromo-4-(dimethylamino)phenyl]-1-cyanovinyl}benzonitrile could lead to more efficient and cost-effective production of this molecule.

Scientific Research Applications

4-{2-[3-bromo-4-(dimethylamino)phenyl]-1-cyanovinyl}benzonitrile has been widely used in scientific research as a fluorescent quencher. It has been used to study the interactions between biomolecules, such as proteins and nucleic acids, as well as to monitor enzymatic reactions. 4-{2-[3-bromo-4-(dimethylamino)phenyl]-1-cyanovinyl}benzonitrile has also been used in the development of biosensors, which are devices that can detect and quantify specific molecules in biological samples. These biosensors have potential applications in medical diagnosis, environmental monitoring, and food safety testing.